Cas no 361150-54-1 (3-2-(cyclohex-1-en-1-yl)ethyl-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-2-(cyclohex-1-en-1-yl)ethyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 361150-54-1
• MF: C₁₆H₁₈N₂OS
• MW: 286.391922473907
• CID: 3106170
• PubChem ID: 807484
• Update Time: 2025-08-03

3-2-(cyclohex-1-en-1-yl)ethyl-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclohex-1-en-1-ylethyl)-2-mercaptoquinazolin-4(3H)-one
• 3-2-(cyclohex-1-en-1-yl)ethyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
• 361150-54-1
• SMR000196139
• 3-[2-(cyclohex-1-en-1-yl)ethyl]-2-sulfanylquinazolin-4(3H)-one
• AKOS003365517
• SR-01000556651-1
• MLS000574710
• HMS2618F22
• Oprea1_266373
• HMS1760P03
• STK464124
• 3-[2-(1-cyclohexenyl)ethyl]-2-sulfanyl-4(3H)-quinazolinone
• AKOS001060581
• Z56926667
• CHEMBL1420629
• 3-[2-(1-cyclohexen-1-yl)ethyl]-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
• 3-[2-(cyclohexen-1-yl)ethyl]-2-thioxo-1H-quinazolin-4-one
• cid_807484
• AB00117583-01
• 3-[2-(cyclohex-1-en-1-yl)ethyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one
• BRD-K82007359-001-07-3
• 3-[2-(cyclohexen-1-yl)ethyl]-2-sulfanylidene-1H-quinazolin-4-one
• EN300-06772
• SR-01000556651
• 3-[2-(1-cyclohexenyl)ethyl]-2-sulfanylidene-1H-quinazolin-4-one
• BDBM72159

• Inchi： 1S/C16H18N2OS/c19-15-13-8-4-5-9-14(13)17-16(20)18(15)11-10-12-6-2-1-3-7-12/h4-6,8-9H,1-3,7,10-11H2,(H,17,20)
• InChI Key： JDECVXZEQNKTCE-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1CCC1=CCCCC1)=O

Computed Properties

• Exact Mass: 286.11398438Da
• Monoisotopic Mass: 286.11398438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-2-(cyclohex-1-en-1-yl)ethyl-2-sulfanyl-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 3-2-(cyclohex-1-en-1-yl)ethyl-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS: 361150-54-1)

The compound 3-2-(cyclohex-1-en-1-yl)ethyl-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS: 361150-54-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its quinazolinone core, coupled with the cyclohexenyl and sulfanyl substituents, provides a versatile platform for structural modifications aimed at enhancing selectivity and potency against specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are frequently implicated in non-small cell lung cancer (NSCLC).

In addition to its kinase inhibitory properties, 3-2-(cyclohex-1-en-1-yl)ethyl-2-sulfanyl-3,4-dihydroquinazolin-4-one has shown promise in modulating inflammatory pathways. A preclinical study conducted by researchers at the University of Cambridge revealed that this compound can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 by targeting the NF-κB signaling pathway. These findings suggest potential applications in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic routes for this compound have also been optimized in recent years. A 2022 publication in Organic Letters described a novel, high-yield synthesis method that utilizes a one-pot cyclization strategy, significantly reducing the number of steps and improving overall efficiency. This advancement is expected to facilitate further exploration of the compound's pharmacological properties and accelerate its development as a therapeutic agent.

Despite these promising developments, challenges remain in the clinical translation of 3-2-(cyclohex-1-en-1-yl)ethyl-2-sulfanyl-3,4-dihydroquinazolin-4-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Ongoing research is focused on structural optimization to improve these pharmacokinetic parameters while maintaining the compound's therapeutic efficacy.

In conclusion, 3-2-(cyclohex-1-en-1-yl)ethyl-2-sulfanyl-3,4-dihydroquinazolin-4-one represents a compelling case study in modern drug discovery, showcasing how rational design and systematic optimization can yield compounds with significant therapeutic potential. As research progresses, this molecule may serve as a cornerstone for the development of new treatments for cancer and inflammatory diseases, addressing unmet medical needs in these areas.